4-(4-bromophenyl)-N-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• IUPAC Name: 4-(4-bromophenyl)-N-(4-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H18BrN3O3/c1-11-16(18(24)22-14-7-9-15(26-2)10-8-14)17(23-19(25)21-11)12-3-5-13(20)6-4-12/h3-10,17H,1-2H3,(H,22,24)(H2,21,23,25)
• InChI Key: ICKUVOQMQKNJFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)Br)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C19H18BrN3O3
• Molecular Weight: 416.3 g/mol

Description

The compound “4-(4-bromophenyl)-N-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide” is a complex organic molecule. It contains several functional groups including a bromophenyl group, a methoxyphenyl group, a pyrimidine ring, and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the bromophenyl and methoxyphenyl groups could be introduced through electrophilic aromatic substitution reactions. The pyrimidine ring could be formed through a cyclization reaction, and the carboxamide group could be introduced through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromophenyl and methoxyphenyl groups suggests that there could be interesting interactions between these groups, potentially leading to a complex three-dimensional structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the bromine atom in the bromophenyl group could be replaced through a nucleophilic aromatic substitution reaction. The carboxamide group could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase the compound’s density and boiling point compared to similar compounds without a bromine atom.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds containing bromine atoms can sometimes be hazardous due to the potential for bromine to form harmful or irritating vapors.

Future Directions

The future research directions for this compound could involve exploring its potential applications based on its structure and properties. For example, it could be studied for potential use in pharmaceuticals, materials science, or other fields.